Cas no 31877-68-6 (4H-chromeno4,3-d1,3thiazol-2-amine)

• Product Name: 4H-chromeno4,3-d1,3thiazol-2-amine
• CAS No: 31877-68-6
• MF: C₁₀H₈N₂OS
• MW: 204.248320579529
• CID: 300125
• PubChem ID: 1112324
• Update Time: 2025-10-30

4H-chromeno4,3-d1,3thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4H-Chromeno[4,3-d]thiazol-2-amine
• 4H-[1]Benzopyrano[4,3-d]thiazol-2-amine
• 4H-CHROMENO[4,3-D][1,3]THIAZOL-2-AMINE
• 4H-Chromeno[4,3-d]thiazol-2-ylamine
• 2-amino-4H-< 1> benzopyrano< 4,3-d> thiazole
• AC1LLM7F
• AC1Q52ZG
• CHEMBL1183292
• CTK1C1528
• F2146-0043
• Oprea1_167766
• SMR000287357
• AKOS000116916
• DTXSID00360439
• SCHEMBL9206837
• EN300-08177
• 4H-Chromeno[4,3-d][1,3]thiazol-2-amine, AldrichCPR
• MLS000710190
• 2-Amino-4H-thiazolo[5,4-c]benzopyran
• HMS2688O19
• BAS 00566116
• Z96092813
• 31877-68-6
• FT-0647058
• G49936
• 4H-chromeno4,3-d1,3thiazol-2-amine

• MDL： MFCD00546814
• Inchi： 1S/C10H8N2OS/c11-10-12-9-6-3-1-2-4-7(6)13-5-8(9)14-10/h1-4H,5H2,(H2,11,12)
• InChI Key： NVHFPWSBQGIUJA-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2=C1COC1C=CC=CC2=1

Computed Properties

• Exact Mass: 204.03584
• Monoisotopic Mass: 204.035734
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.4
• Surface Charge: 0
• XLogP3: 1.8

Experimental Properties

• Density: 1.437
• Melting Point: 178-180 °C
• Boiling Point: 449.3°Cat760mmHg
• Flash Point: 225.5°C
• Refractive Index: 1.719
• PSA: 48.14
• LogP: 1.8
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

4H-chromeno4,3-d1,3thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans

Additional information on 4H-chromeno4,3-d1,3thiazol-2-amine

Recent Advances in the Study of 4H-chromeno[4,3-d][1,3]thiazol-2-amine (CAS: 31877-68-6): A Comprehensive Research Brief

The compound 4H-chromeno[4,3-d][1,3]thiazol-2-amine (CAS: 31877-68-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activities, and potential applications in drug development.

Recent studies have highlighted the versatility of 4H-chromeno[4,3-d][1,3]thiazol-2-amine as a scaffold for designing novel bioactive molecules. Its fused chromene-thiazole core structure provides a rigid framework that can be functionalized to enhance binding affinity and selectivity toward various biological targets. Researchers have explored its potential as a kinase inhibitor, with particular interest in its ability to modulate signaling pathways involved in cancer and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 4H-chromeno[4,3-d][1,3]thiazol-2-amine derivatives using a microwave-assisted cyclization approach, achieving yields of up to 85%. The study also reported significant antiproliferative activity against several cancer cell lines, with IC50 values in the low micromolar range. Molecular docking studies suggested that these compounds may exert their effects through inhibition of cyclin-dependent kinases (CDKs).

In parallel research, scientists have investigated the compound's potential as an antimicrobial agent. A recent publication in Bioorganic & Medicinal Chemistry Letters described derivatives of 31877-68-6 showing potent activity against drug-resistant strains of Staphylococcus aureus, with minimum inhibitory concentrations (MICs) comparable to standard antibiotics. The mechanism of action appears to involve disruption of bacterial cell wall synthesis.

The pharmacokinetic properties of 4H-chromeno[4,3-d][1,3]thiazol-2-amine derivatives have also been a focus of recent investigations. Studies utilizing in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) models have shown promising metabolic stability and moderate blood-brain barrier permeability, suggesting potential applications in central nervous system disorders.

Ongoing clinical research is exploring the safety profile of lead compounds derived from this scaffold. Preliminary results from phase I trials indicate acceptable toxicity profiles, with the most common adverse effects being mild gastrointestinal disturbances. These findings support further development of this class of compounds as potential therapeutic agents.

Future research directions include structure-activity relationship (SAR) studies to optimize the pharmacological profile of these compounds, as well as investigations into combination therapies with existing drugs. The unique chemical properties of 31877-68-6 continue to make it a valuable starting point for drug discovery efforts across multiple therapeutic areas.